Cas no 53290-19-0 (4-amino-2-nitro-n-[4-(pyridin-4-ylamino)phenyl]benzamide)

• Product name: 4-amino-2-nitro-n-[4-(pyridin-4-ylamino)phenyl]benzamide
• CAS No: 53290-19-0
• MF: C₁₈H₁₅N₅O₃
• MW: 349.343403100967
• CID: 938268
• PubChem ID: 4210858

4-amino-2-nitro-n-[4-(pyridin-4-ylamino)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-nitro-n-[4-(pyridin-4-ylamino)phenyl]benzamide
• AC1N675W
• cid_4210858
• NSC202385
• NSC-202385
• SMR001822046
• MLS003107169
• 53290-19-0
• DS-005263
• 4-amino-2-nitro-N-[4-(4-pyridylamino)phenyl]benzamide
• 4-azanyl-2-nitro-N-[4-(pyridin-4-ylamino)phenyl]benzamide
• BDBM94492
• DTXSID00400884

• Inchi： InChI=1S/C18H15N5O3/c19-12-1-6-16(17(11-12)23(25)26)18(24)22-14-4-2-13(3-5-14)21-15-7-9-20-10-8-15/h1-11H,19H2,(H,20,21)(H,22,24)
• InChI Key： HTLGTFHGXSSHCJ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC2=CC=NC=C2)NC(=O)C3=C(C=C(C=C3)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.11765
• Monoisotopic Mass: 349.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.445
• Boiling Point: 564°C at 760 mmHg
• Flash Point: 294.9°C
• Refractive Index: 1.756
• PSA: 123.18
• LogP: 4.81830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides